4-[(2-Fluoroethoxy)methyl]piperidine hydrochloride
Overview
Description
4-[(2-Fluoroethoxy)methyl]piperidine hydrochloride, also known as FEPP, is a chemical compound with the molecular formula C8H17ClFNO . It has an average mass of 197.678 Da and a monoisotopic mass of 197.098267 Da . This compound has gained interest in the field of medicinal chemistry due to its unique properties and potential applications.
Synthesis Analysis
The synthesis of this compound involves a multi-step reaction with two steps . The first step involves pyridine-2-sulfonyl fluoride and 1,8-diazabicyclo[5.4.0]undec-7-ene in toluene for 69 hours. The second step involves trifluoroacetic acid in dichloromethane for 4 hours at 22 °C under an inert atmosphere .Molecular Structure Analysis
The molecular structure of this compound consists of 8 carbon atoms, 17 hydrogen atoms, 1 chlorine atom, 1 fluorine atom, and 1 nitrogen atom .Scientific Research Applications
1. Chemical and Spectroscopic Analysis
The compound Paroxetine hydrochloride, which is related to the chemical structure of interest, has been extensively studied for its physicochemical properties, including spectroscopic data like 1D and 2D NMR, UV, FT-IR, MS, and PXRD. These studies are crucial for understanding the molecular characteristics and stability of the compound, as well as for developing analytical methods for pharmaceutical applications (Germann et al., 2013).
2. Degradation and Impurity Analysis
Research has been conducted on identifying and characterizing impurities in Paroxetine hydrochloride. Two unknown impurities were detected and characterized using methods such as gradient reversed-phase high-performance liquid chromatography (HPLC), 2D-NMR, and mass spectrometry. This is crucial for ensuring the purity and safety of pharmaceutical compounds (Munigela et al., 2008).
3. Quantum Chemical and Molecular Dynamics Studies
The compound has been a subject of quantum chemical calculations and molecular dynamics simulations to investigate its adsorption and corrosion inhibition properties, especially in relation to iron. These studies are vital for predicting the efficiency of piperidine derivatives in corrosion inhibition, which has implications in material science and engineering (Kaya et al., 2016).
4. Antimicrobial Research
In the field of microbiology and medicine, derivatives of the compound have been synthesized and evaluated for their antimicrobial properties. Specific derivatives have shown promising in vitro and in vivo activity against various strains of Mycobacterium tuberculosis, highlighting the potential therapeutic applications of these compounds (Kumar et al., 2008).
5. Crystallography and Molecular Structure
Crystallographic studies have been performed to determine the molecular structure of related piperidine compounds, providing insights into their conformation, hydrogen bonding, and overall molecular geometry. This is essential for understanding the physical properties and potential interactions of these compounds (Szafran et al., 2007).
Safety and Hazards
The safety data sheet for 4-[(2-Fluoroethoxy)methyl]piperidine hydrochloride indicates that it is hazardous . It is recommended to handle this compound under inert gas and protect it from moisture . It should be kept away from heat, sparks, open flames, and hot surfaces . Contact with skin, eyes, or clothing should be avoided, and it should not be inhaled or ingested . It is also harmful to aquatic life .
Properties
IUPAC Name |
4-(2-fluoroethoxymethyl)piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16FNO.ClH/c9-3-6-11-7-8-1-4-10-5-2-8;/h8,10H,1-7H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
COMONAPJUBWOBV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1COCCF.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H17ClFNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.68 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1220036-72-5 | |
Record name | Piperidine, 4-[(2-fluoroethoxy)methyl]-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1220036-72-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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